9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Purine derivatives are a class of organic compounds that have a wide range of biological activities . They are often used in medicinal chemistry for their potential therapeutic effects .
Synthesis Analysis
The synthesis of purine derivatives can involve various chemical reactions, including arylations and benzylations . Ultrasonic-assisted synthesis has also been used in the creation of related compounds .Molecular Structure Analysis
The molecular structure of purine derivatives can be quite complex, often involving multiple rings and various functional groups . The specific structure of “9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione” would likely depend on the exact arrangement and bonding of these groups.Chemical Reactions Analysis
Purine derivatives can undergo a variety of chemical reactions. For example, they can be involved in reactions with guanine deaminase and xanthine oxidoreductase . The specific reactions that “9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione” would undergo would depend on its specific structure and the conditions under which it is used .Physical And Chemical Properties Analysis
The physical and chemical properties of purine derivatives can vary widely depending on their specific structure. For example, xanthine, a purine base, is a white solid that is slightly soluble in water .Mechanism of Action
Target of Action
The primary target of this compound is the Flavin-Dependent Thymidylate Synthase (FDTS) . FDTS is involved in the de novo synthesis of dTMP and is present in 30% of prokaryote pathogens .
Mode of Action
The compound interacts with FDTS, inhibiting its function . This binding inhibits the enzyme’s ability to catalyze the methylation of 2′-deoxyuridine-5′-monophosphate (dUMP) to 2′-deoxythymidine-5′-monophosphate (dTMP) .
Biochemical Pathways
The inhibition of FDTS affects the pathway of purine degradation . FDTS is involved in the de novo synthesis of dTMP, a crucial component of DNA . By inhibiting FDTS, the compound disrupts this pathway, potentially affecting DNA replication and repair .
Pharmacokinetics
Similar compounds have been shown to have good bioavailability and are metabolized by cytochrome p450 in the liver
Result of Action
The inhibition of FDTS by the compound can lead to a decrease in the synthesis of dTMP . This could potentially disrupt DNA replication and repair in the targeted pathogens, leading to their death or growth inhibition .
Safety and Hazards
Future Directions
properties
IUPAC Name |
9-(3-chlorophenyl)-3-ethyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN5O2/c1-3-21-15(24)13-14(20(2)17(21)25)19-16-22(8-5-9-23(13)16)12-7-4-6-11(18)10-12/h4,6-7,10H,3,5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYHNOUMKKMRGIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(N=C3N2CCCN3C4=CC(=CC=C4)Cl)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-(3-chlorophenyl)-3-ethyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.